Cas no 56425-85-5 (1-Bromo-4-(perfluoroethoxy)benzene)

1-Bromo-4-(perfluoroethoxy)benzene is a fluorinated aromatic compound featuring a bromine substituent at the 1-position and a perfluoroethoxy group at the 4-position of the benzene ring. This structure imparts unique properties, including enhanced chemical stability and resistance to degradation under harsh conditions. The presence of both bromine and perfluoroethoxy functionalities makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and the preparation of fluorinated materials. Its high electron-withdrawing characteristics are advantageous in designing advanced polymers, pharmaceuticals, and agrochemicals. The compound’s well-defined reactivity and compatibility with fluorinated systems make it valuable for specialized applications in materials science and fine chemical synthesis.
1-Bromo-4-(perfluoroethoxy)benzene structure
56425-85-5 structure
Product Name:1-Bromo-4-(perfluoroethoxy)benzene
CAS No:56425-85-5
MF:C8H4BrF5O
MW:291.01277923584
MDL:MFCD00040941
CID:1032413
PubChem ID:91853
Update Time:2025-05-28

1-Bromo-4-(perfluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-(perfluoroethoxy)benzene
    • 1-bromo-4-(1,1,2,2,2-pentafluoroethoxy)benzene
    • 1-BROMO-4-(PENTAFLUOROETHOXY)BENZENE
    • 1-Bromo-4-pentafluoroethyloxy-benzene
    • 4-Bromophenyl pentafluoroethyl ether
    • benzene, 1-bromo-4-(1,1,2,2,2-pentafluoroethoxy)-
    • 4-Pentafluoroethoxybromobenzene
    • p-Bromo(pentafluoroethoxy)benzene
    • p-Bromophenyl pentafluoroethyl ether
    • Benzene, 1-bromo-4-(pentafluoroethoxy)-
    • DTXSID2073562
    • bromo-4-(perfluoroethoxy)-benzene
    • 56425-85-5
    • pentafluoroethoxy-4-bromobenzene
    • DB-363440
    • SCHEMBL1230294
    • AKOS016011211
    • EN300-53513
    • SY111102
    • C75651
    • MFCD00040941
    • DS-6554
    • AMY2970
    • MDL: MFCD00040941
    • Inchi: 1S/C8H4BrF5O/c9-5-1-3-6(4-2-5)15-8(13,14)7(10,11)12/h1-4H
    • InChI Key: BGNSROFPLXZBJD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC(C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 289.93652
  • Monoisotopic Mass: 289.936568
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 4.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.677
  • Melting Point: No data available
  • Boiling Point: 186 ºC
  • Flash Point: 83 ºC
  • Refractive Index: 1.443
  • PSA: 9.23
  • LogP: 3.98300
  • Vapor Pressure: No data available

1-Bromo-4-(perfluoroethoxy)benzene Security Information

1-Bromo-4-(perfluoroethoxy)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Apollo Scientific
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£25.00 2025-02-21
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TRC
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$ 70.00 2022-06-06
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